Cas no 52067-35-3 (4-(1-Hydroxyethyl)-benzonitrile)

4-(1-Hydroxyethyl)-benzonitrile is a versatile organic compound featuring both a hydroxyl and a nitrile functional group attached to a benzene ring. This structure makes it a valuable intermediate in synthetic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the hydroxyethyl group enhances its reactivity in etherification and esterification reactions, while the nitrile moiety allows for further functionalization via hydrolysis or reduction. Its well-defined purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound’s balanced polarity also contributes to its solubility in common organic solvents, facilitating its use in diverse synthetic pathways.

4-(1-Hydroxyethyl)-benzonitrile structure

52067-35-3 structure

Product Name:4-(1-Hydroxyethyl)-benzonitrile

CAS No:52067-35-3

MF:C₉H₉NO

MW:147.173862218857

MDL:MFCD00870635

CID:936318

PubChem ID:583335

Update Time:2025-05-28

4-(1-Hydroxyethyl)-benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(1-Hydroxyethyl)benzonitrile
- benzonitrile, 4-(1-hydroxyethyl)- (9ci)
- CCA06735
- Benzonitrile, 4-(1-hydroxyethyl)-
- SB21787
- MFCD08702985
- AKOS016904239
- F78980
- DTXSID00342614
- SY269304
- SCHEMBL320277
- SB84041
- AKOS000249638
- 4-(1-Hydroxyethyl)benzonitrile #
- CS-0265563
- Z335245074
- 4-(1-hydroxyethyl)-benzonitrile
- 52067-35-3
- 1-(4-Cyanophenyl)ethanol
- DA-05247
- EN300-99280
- MFCD00870635
- 4-(1-Hydroxyethyl)-benzonitrile
- MDL： MFCD00870635
- Inchi： 1S/C9H9NO/c1-7(11)9-4-2-8(6-10)3-5-9/h2-5,7,11H,1H3
- InChI Key： XGAVOODMMBMCKV-UHFFFAOYSA-N
- SMILES： OC(C)C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 147.068413911g/mol
Monoisotopic Mass: 147.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 44Å²

4-(1-Hydroxyethyl)-benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019092735-1g	4-(1-Hydroxyethyl)benzonitrile	52067-35-3	95%	1g	$262.65	2023-09-01
TRC	H832910-25mg	4-(1-Hydroxyethyl)-benzonitrile	52067-35-3		25mg	$ 70.00	2022-06-04
TRC	H832910-50mg	4-(1-Hydroxyethyl)-benzonitrile	52067-35-3		50mg	$ 95.00	2022-06-04
TRC	H832910-250mg	4-(1-Hydroxyethyl)-benzonitrile	52067-35-3		250mg	$ 365.00	2022-06-04
Chemenu	CM125568-1g	4-(1-hydroxyethyl)benzonitrile	52067-35-3	95%	1g	$296	2024-07-15
Enamine	EN300-99280-0.05g	4-(1-hydroxyethyl)benzonitrile	52067-35-3	95.0%	0.05g	$64.0	2025-02-21
Enamine	EN300-99280-0.1g	4-(1-hydroxyethyl)benzonitrile	52067-35-3	95.0%	0.1g	$94.0	2025-02-21
Enamine	EN300-99280-0.25g	4-(1-hydroxyethyl)benzonitrile	52067-35-3	95.0%	0.25g	$135.0	2025-02-21
Enamine	EN300-99280-0.5g	4-(1-hydroxyethyl)benzonitrile	52067-35-3	95.0%	0.5g	$213.0	2025-02-21
Enamine	EN300-99280-1.0g	4-(1-hydroxyethyl)benzonitrile	52067-35-3	95.0%	1.0g	$273.0	2025-02-21

4-(1-Hydroxyethyl)-benzonitrile Production Method

Production Method 1

1443-80-7

540-69-2

52067-35-3

86225-78-7

Reaction Conditions

1.1 Catalysts: Chloro[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl](N-phenyl-2-p… Solvents: Methanol ; 15 h, 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, rt
1.3 Reagents: Potassium hydroxide ; pH 10 - 12, rt

Reference

Scope and limitations of reductive amination catalyzed by half-sandwich iridium complexes under mild reaction conditions

Nguyen, Dat P.; et al, Tetrahedron Letters, 2020, 61(32),

4-(1-Hydroxyethyl)-benzonitrile Raw materials

4-(1-Hydroxyethyl)-benzonitrile Preparation Products

4-(1-Hydroxyethyl)-benzonitrile Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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